Cas no 57897-48-0 (N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenyl-2H-chromen-4-yl)phenoxy]ethanamine hydrochloride)

• Product name: N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenyl-2H-chromen-4-yl)phenoxy]ethanamine hydrochloride
• CAS No: 57897-48-0
• MF: C₃₀H₃₆ClNO₃
• MW: 494.064747810364
• CID: 1607149
• PubChem ID: 3044936

N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenyl-2H-chromen-4-yl)phenoxy]ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenyl-2H-chromen-4-yl)phenoxy]ethanamine hydrochloride
• N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenylchromen-4-yl)phenoxy]ethanamine,hydrochloride
• Ethanamine, N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenyl-2H-1-benzopyran-4-yl)phenoxy]-, hydrochloride
• DTXSID40206605
• FZ3SEN8N5A
• CHEMBL3274461
• 57897-48-0
• Triethylamine, 2-(p-(2,2-dimethyl-7-methoxy-3-phenyl-2H-1-benzopyran-4-yl)phenoxy)-, hydrochloride
• N,N-Diethyl-2-[4-(7-Methoxy-2,2-Dimethyl-3-Phenylchromen-4-Yl) Phenoxy]Ethanamine, Hydrochloride
• Ethanamine, N,N-diethyl-2-[4-(7-methoxy-2,2-dimethyl-3-phenyl-2H-1-benzopyran-4-yl)phenoxy]-, hydrochloride (1:1)

• Inchi： InChI=1S/C30H35NO3.ClH/c1-6-31(7-2)19-20-33-24-15-13-22(14-16-24)28-26-18-17-25(32-5)21-27(26)34-30(3,4)29(28)23-11-9-8-10-12-23;/h8-18,21H,6-7,19-20H2,1-5H3;1H
• InChI Key： ZUWCGWSAPPASTM-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC1=CC=C(C=C1)C2=C(C(OC3=C2C=CC(=C3)OC)(C)C)C4=CC=CC=C4.Cl

Computed Properties

• Exact Mass: 493.23858
• Monoisotopic Mass: 493.2383717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• PSA: 30.93